Cas no 159590-02-0 ((1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid)
(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid is a specialized boronic acid derivative featuring a tert-butyldimethylsilyl (TBS) protecting group on the indole nitrogen. This modification enhances stability and prevents unwanted side reactions during synthetic processes, making it particularly valuable in Suzuki-Miyaura cross-coupling reactions. The boronic acid moiety enables efficient carbon-carbon bond formation, while the TBS group offers selective deprotection under mild conditions. Its compatibility with diverse reaction conditions and high functional group tolerance make it a versatile intermediate in pharmaceutical and materials science research. The compound is typically handled under inert conditions to preserve reactivity and purity.
159590-02-0 structure
Product Name:(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid
CAS No:159590-02-0
MF:C14H22BNO2Si
MW:275.226484775543
MDL:MFCD03093099
CID:109280
PubChem ID:10989478
Update Time:2025-05-27
(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid
- [1-(tert-Butyldimethylsilanyl)-1H-indol-3-yl]boronic acid
- [1-[tert-butyl(dimethyl)silyl]indol-3-yl]boronic acid
- {1-[TERT-BUTYL(DIMETHYL)SILYL]-1H-INDOL-3-YL}BORONIC ACID
- Boronic acid, [1-[(1,1-dimethylethyl)dimethylsilyl]-1H-indol-3-yl]- (9CI)
- {1-[tert-butyl(dimethyl)silyl]-1H-indol-3-yl}boronic acid(SALTDATA: FREE)
- 3-[1-(tert-butyldimethylsilyl)indolyl]boronic acid
- N-(tert-butyldimethylsilyl)indol-3-ylboronic acid
- AKOS BRN-0347
- CHEMBRDG-BB 4014475
- 1-(TERT-BUTYLDIMETHYLSILYL)-1H-INDOLE-3-BORONIC ACID
- (1-[TERT-BUTYL(DIMETHYL)SILYL]-1H-INDOL-3-YL)BORONIC ACID
- AB13206
- 1-(Tert-butyldimethylsilyl)-1H-indol-3-ylboronic acid
- CS-0175361
- 1-tert-Butyldimethylsilyl-1H-indol-3-ylboronic acid
- (1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronicacid
- MFCD03093099
- GSNHHLNDEKIFIZ-UHFFFAOYSA-N
- [1-(tert-butyl-dimethyl-silanyl)-1H-indol-3-yl]-boronic acid
- 1-[TERT-BUTYL(DIMETHYL)SILYL]-1H-INDOL-3-YL-BORONIC ACID
- SCHEMBL3450325
- DTXSID60451014
- AKOS004116478
- 159590-02-0
- 1-(TERT-BUTYLDIMETHYLSILYL)INDOL-3-YLBORONIC ACID
-
- MDL: MFCD03093099
- Inchi: 1S/C14H22BNO2Si/c1-14(2,3)19(4,5)16-10-12(15(17)18)11-8-6-7-9-13(11)16/h6-10,17-18H,1-5H3
- InChI Key: GSNHHLNDEKIFIZ-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)N1C=C(B(O)O)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 275.15100
- Monoisotopic Mass: 275.1512856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.4Ų
Experimental Properties
- Density: 1.014
- Boiling Point: 342.549°C at 760 mmHg
- Flash Point: 160.968°C
- Refractive Index: 1.51
- PSA: 45.39000
- LogP: 2.17440
(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199010122-1g |
(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid |
159590-02-0 | 95% | 1g |
457.60 USD | 2021-06-01 | |
| TRC | B705163-10mg |
1-(Tert-butyldimethylsilyl)-1H-indol-3-ylboronic Acid |
159590-02-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B705163-50mg |
1-(Tert-butyldimethylsilyl)-1H-indol-3-ylboronic Acid |
159590-02-0 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B705163-100mg |
1-(Tert-butyldimethylsilyl)-1H-indol-3-ylboronic Acid |
159590-02-0 | 100mg |
$ 135.00 | 2022-06-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10360-1 G |
(1-(tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid |
159590-02-0 | 95% | 1g |
¥ 2,560.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10824-1 G |
(1-(tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid |
159590-02-0 | 95% | 1g |
¥ 2,560.00 | 2021-05-07 | |
| abcr | AB217219-250 mg |
1-tert-Butyldimethylsilyl-1H-indol-3-ylboronic acid; 95% |
159590-02-0 | 250 mg |
€357.80 | 2023-07-20 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10360-1 G |
(1-(tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid |
159590-02-0 | 95% | 1g |
¥ 2,560.00 | 2022-10-13 | |
| Chemenu | CM133843-1g |
(1-(tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid |
159590-02-0 | 95% | 1g |
$*** | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1246031-1g |
(1-(Tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid |
159590-02-0 | 98+% | 1g |
¥3351 | 2023-04-15 |
(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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